Cas no 2416236-76-3 ({3-azabicyclo3.3.1nonan-1-yl}methanol hydrochloride)

• Product Name: {3-azabicyclo3.3.1nonan-1-yl}methanol hydrochloride
• CAS No: 2416236-76-3
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD32667489
• CID: 5675579
• PubChem ID: 146155237
• Update Time: 2025-05-24

{3-azabicyclo3.3.1nonan-1-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.3.1]nonan-1-ylmethanol;hydrochloride
• Z4428224556
• 2416236-76-3
• {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride
• EN300-26667505
• {3-azabicyclo3.3.1nonan-1-yl}methanol hydrochloride

• MDL： MFCD32667489
• Inchi： 1S/C9H17NO.ClH/c11-7-9-3-1-2-8(4-9)5-10-6-9;/h8,10-11H,1-7H2;1H
• InChI Key： MZSZCLKFBDCLLD-UHFFFAOYSA-N
• SMILES： Cl.OCC12CNCC(CCC1)C2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on {3-azabicyclo3.3.1nonan-1-yl}methanol hydrochloride

Comprehensive Overview of {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride (CAS No. 2416236-76-3)

The compound {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride (CAS No. 2416236-76-3) is a chemically significant molecule with a unique bicyclic structure. This hydrochloride salt derivative is widely studied in pharmaceutical and organic chemistry due to its potential applications in drug development. The 3-azabicyclo[3.3.1]nonane scaffold is particularly noteworthy for its rigidity and ability to mimic bioactive conformations, making it a valuable intermediate in medicinal chemistry.

Researchers and industry professionals frequently search for synthetic routes and applications of {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride. Its structural features, including the azabicyclic core and hydroxymethyl group, contribute to its versatility in designing novel therapeutic agents. Recent trends highlight its relevance in central nervous system (CNS) drug discovery, where such scaffolds are explored for their ability to cross the blood-brain barrier.

The CAS No. 2416236-76-3 is often associated with queries about purity standards, analytical methods, and supplier availability. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Additionally, its solubility and stability under various conditions are common topics of interest, especially for formulation scientists.

In the context of green chemistry, sustainable synthesis methods for {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride are gaining attention. Researchers are exploring catalytic processes and recyclable reagents to minimize environmental impact. This aligns with the growing demand for eco-friendly pharmaceutical intermediates in the industry.

The compound’s potential role in neurological disorders and pain management is another hot topic. Its azabicyclic structure is analogous to motifs found in clinically approved drugs, sparking interest in structure-activity relationship (SAR) studies. Questions about its bioavailability and metabolic pathways are frequently raised in preclinical research.

From a commercial perspective, {3-azabicyclo[3.3.1]nonan-1-yl}methanol hydrochloride is often discussed in forums related to custom synthesis and bulk manufacturing. Companies specializing in high-purity intermediates emphasize its importance in accelerating drug discovery pipelines. Regulatory compliance, such as GMP standards, is also a key consideration for buyers.

In summary, CAS No. 2416236-76-3 represents a promising building block in modern chemistry. Its multifunctional design and broad applicability make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations.